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Compound of Interest

Compound Name:
3-(4-bromophenyl)pentanedioic

Acid

CAS No.: 1141-24-8

Cat. No.: B073454

Get Quote

Executive Safety Summary: Immediate Action Required

Primary Hazard: Irritant (Skin, Eyes, Respiratory). Harmful if swallowed.[1][2]

Critical Disposal Classification:Halogenated Organic Solid.

Strict Prohibition: Do NOT dispose of down the drain. Do NOT mix with non-halogenated

solvents (e.g., acetone, ethanol) unless necessary for cleaning, as this increases disposal

costs and complexity.

Immediate Action: Segregate into a dedicated container labeled "Halogenated Organic Solid

Waste."

Chemical Characterization & Hazard Identification
The "Why" Behind the Protocol
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As a Senior Application Scientist, I emphasize that safe disposal begins with understanding the

molecule. 3-(4-bromophenyl)pentanedioic acid (also known as 3-(4-bromophenyl)glutaric

acid) is a dicarboxylic acid functionalized with a halogenated aromatic ring.

Operational Implications:

The Bromine Factor: The presence of the bromine atom (Br) dictates the disposal path.

Standard incineration of brominated compounds without specific scrubbers can release

Hydrogen Bromide (HBr) gas, which is highly corrosive to incinerator linings and hazardous

to the environment. Therefore, this must be flagged as Halogenated Waste to ensure it is

routed to a facility equipped for high-temperature halogen destruction.

Acidity: As a dicarboxylic acid, it is reactive toward strong bases and oxidizers. While

neutralization is possible, solid waste incineration is the preferred industry standard to

minimize waste volume and handling risks.

Chemical Profile Table[3][4]
Property Description Operational Relevance

Chemical Name

3-(4-

bromophenyl)pentanedioic

acid

Official manifesting name.

CAS Number
Research Chemical (Verify

specific batch CAS)

Used for waste inventory

tracking.

Physical State Solid (Powder/Crystalline)
Requires solid waste

segregation.

Solubility
Soluble in DMSO, Methanol;

Low in Water

Spill cleanup requires organic

solvents.

Acidity (pKa) ~3.5 - 4.5 (Carboxylic Acid)
Corrosive to metal

spatulas/surfaces over time.

Hazard Class Irritant (GHS Category 2/3)
Standard PPE required

(Gloves, Goggles).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b073454/docs?utm_src=pdf-body#3-4-bromophenyl-pentanedioic-acid-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073454?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Disposal: Stabilization & Segregation
The "How" - Preparation

Effective waste management relies on source segregation. Mixing halogenated solids with

general trash or non-halogenated liquids is a critical compliance violation in most jurisdictions.

Step-by-Step Segregation Protocol:

PPE Verification:

Eyes: Chemical splash goggles (ANSI Z87.1).

Hands: Nitrile gloves (minimum 4 mil thickness).

Body: Standard lab coat.

Respiratory: If handling large open quantities of fine powder, use a fume hood or N95

particulate respirator.

Container Selection:

Solids: Use a wide-mouth high-density polyethylene (HDPE) jar or a dedicated "Solid

Waste" drum with a liner.

Liquids (Mother Liquors): If the compound is dissolved in solvent (e.g., DMSO/Methanol),

it must go into a Halogenated Solvent Waste carboy (typically yellow-tagged or distinct

from non-halogenated waste).

Labeling (Crucial):

Label clearly: "Hazardous Waste - Halogenated Organic Solid."

List constituents: "3-(4-bromophenyl)pentanedioic acid, >95%."

Mark hazards: "Irritant," "Toxic."

Disposal Workflow & Decision Logic

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b073454/docs?utm_src=pdf-body#3-4-bromophenyl-pentanedioic-acid-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073454?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The "How" - Execution

The following decision tree illustrates the correct disposal pathway depending on the state of

the material (pure solid vs. solution).

Waste Generation: 3-(4-bromophenyl)pentanedioic Acid

Determine Physical State

Pure Solid / Powder

Dry

Dissolved in Solvent
(e.g., HPLC waste, Mother Liquor)

Wet/Solution

Segregate: Halogenated Solid Waste Bin
(HDPE Container)

Segregate: Halogenated Solvent Carboy
(Do NOT mix with Acetone/Ethanol waste)

Label: 'Hazardous Waste - Halogenated'
List full chemical name

Schedule EHS/Waste Vendor Pickup

High-Temp Incineration
(Halogen-Specific)

Click to download full resolution via product page

Figure 1: Decision logic for segregating solid vs. liquid halogenated waste to ensure compliant

destruction.
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Emergency Spill Response
Contingency Planning

In the event of a spill, containment is the priority to prevent the acidic powder from becoming

airborne or entering drainage systems.

Spill Protocol:

Isolate: Evacuate the immediate area if dust is airborne.

Protect: Don PPE.

Contain: Cover the spill with a spill pad or paper towels to prevent spread.

Neutralize (Optional but Recommended): Since it is a dicarboxylic acid, lightly misting with a

dilute Sodium Bicarbonate (NaHCO₃) solution can neutralize acidity, but only do this if it does

not create excess mess. For dry powder, dry sweeping is often safer.

Collect: Scoop material into the Halogenated Solid Waste container.

Clean: Wipe surface with water and detergent. Dispose of wipes as halogenated solid waste.

Spill Detected Assess Volume & Risk
(Dust vs. Liquid)

Don PPE:
Gloves, Goggles, Lab Coat

Dry Powder Spill

Solution Spill

Gently Sweep/Scoop
Avoid Dust Generation

Absorb with Vermiculite
or Spill Pads

Place in Halogenated Waste Container Wipe Area with Soap/Water

Click to download full resolution via product page

Figure 2: Operational workflow for safely managing a spill of 3-(4-bromophenyl)pentanedioic
acid.

Regulatory Compliance & Waste Codes
While specific waste codes vary by region (RCRA in the US, List of Wastes in EU), the

following general classifications apply to brominated organic acids.
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Regulatory Body Classification Waste Code (Typical)

US EPA (RCRA) Unlisted Hazardous Waste

D001 (if ignitable solvent) or

None (Managed as

"Halogenated Organic")

EU (EWC) Halogenated Organic

07 01 03 (Organic halogenated

solvents/washing liquids) or 16

05 06

DOT (Transport) Not Regulated (Solid) N/A (Unless in solution)

Note: Always consult your institution's Environmental Health & Safety (EHS) officer. If this

material is part of a specific commercial formulation, it may carry a P-list or U-list code, though

this is rare for this specific intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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